4-Isobutylbenzenesulfonyl chloride

• IUPAC Name: 4-(2-methylpropyl)benzenesulfonyl chloride
• InChI: InChI=1S/C10H13ClO2S/c1-8(2)7-9-3-5-10(6-4-9)14(11,12)13/h3-6,8H,7H2,1-2H3
• InChI Key: FNONSGOSEKJJGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)Cl
• Molecular Formula: C10H13ClO2S
• DSSTOX Substance ID: DTXSID20561840
• Molecular Weight: 232.73 g/mol
• CAS No.: 339370-45-5

Description

4-Isobutylbenzenesulfonyl chloride is a chemical compound with the molecular formula C10H13ClO2S. It is used widely in the field of organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C10H13ClO2S. The compound has a molecular weight of 232.73 g/mol.

Scientific Research Applications

Activating Hydroxyl Groups in Polymers

4-Isobutylbenzenesulfonyl chloride, similar to 4-fluorobenzenesulfonyl chloride, can be an effective agent for activating hydroxyl groups in polymers for covalent attachment of biologicals. It reacts with primary or secondary hydroxyl groups to form sulfonate leaving groups. This method can preserve activated solid supports with a potential for therapeutic applications like bioselective separation of human lymphocyte subsets and tumor cells from bone marrow (Chang et al., 1992).

Enhancement of Detection Responses in LC–MS

This compound can potentially increase the detection responses in liquid chromatography–mass spectrometry (LC–MS), particularly when used for estrogen detection in biological fluids. Its reactivity with estrogens could amplify detection responses significantly (Higashi et al., 2006).

Role in Solid-Phase Synthesis

This compound plays a crucial role in solid-phase synthesis, especially when using benzenesulfonamides prepared from primary amines and nitrobenzenesulfonyl chloride. This method can lead to diverse privileged scaffolds and unusual rearrangements in chemical transformations (Fülöpová & Soural, 2015).

Applications in Synthesis of Key Intermediates

This compound can be used in synthesizing key intermediates for various compounds. For instance, it plays a role in the synthesis of coenzyme Q10, indicating its utility in pharmaceutical and biochemical research (Mu et al., 2011).

Antibacterial Agent Synthesis

This compound has been used in the synthesis of N-alkyl/aralkyl-4-methyl-N-(naphthalen-1yl)benzenesulfonamides, which show potent antibacterial properties and moderate enzyme inhibitory activities. It is significant for pharmaceutical applications, especially in developing new antibacterial agents (Abbasi et al., 2015).

Safety and Hazards

4-Isobutylbenzenesulfonyl chloride is a chemical compound that should be handled with care. It is recommended to avoid dust formation, breathing vapors, mist, or gas, and to ensure adequate ventilation. In case of skin contact, immediate medical attention is required.